Cas no 1005771-13-0 (usimine A)

• Product Name: usimine A
• CAS No: 1005771-13-0
• MF: C₂₄H₂₅NO₁₀
• MW: 487.45600771904
• CID: 2002039
• PubChem ID: 101865652
• Update Time: 2025-04-21

usimine A Chemical and Physical Properties

Names and Identifiers

• usimine A
• DTXSID301318677
• (2S)-2-((1-((2R)-10-acetyl-11,13-dihydroxy-2,12-dimethyl-3,5-dioxo-8-oxatricyclo(7.4.0.0,)trideca-1(13),6,9,11-tetraen-4-ylidene)ethyl)amino)-5-methoxy-5-oxopentanoate
• 1005771-13-0
• (2S)-2-[1-[(9bR)-6-acetyl-7,9-dihydroxy-8,9b-dimethyl-1,3-dioxodibenzouran-2-ylidene]ethylamino]-5-methoxy-5-oxopentanoic acid
• (2S)-2-({1-[(2R)-10-acetyl-11,13-dihydroxy-2,12-dimethyl-3,5-dioxo-8-oxatricyclo[7.4.0.0,]trideca-1(13),6,9,11-tetraen-4-ylidene]ethyl}amino)-5-methoxy-5-oxopentanoate
• CHEBI:212489

• Inchi： 1S/C24H25NO10/c1-9-19(29)17(11(3)26)21-18(20(9)30)24(4)14(35-21)8-13(27)16(22(24)31)10(2)25-12(23(32)33)6-7-15(28)34-5/h8,12,27,29-30H,6-7H2,1-5H3,(H,32,33)
• InChI Key： SCYWZWOOQQSOPH-UHFFFAOYSA-N
• SMILES： COC(CCC(C(=O)O)N=C(C1C(=O)C2(C(OC3C(C(=O)C)=C(O)C(C)=C(O)C=32)=CC=1O)C)C)=O

Computed Properties

• Exact Mass: 487.14784599Da
• Monoisotopic Mass: 487.14784599Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives